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Compound of Interest

Compound Name: Trimethylammonium chloride-d6

Cat. No.: B12305426 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Trimethylammonium
chloride-d6. The following procedures are based on the known hazards of the non-deuterated

form, Trimethylammonium chloride, and general best practices for handling deuterated and

hazardous chemicals.

Quantitative Data Summary
The following table summarizes the known quantitative data for Trimethylammonium chloride

(non-deuterated). This information should be used as a conservative guide for handling the

deuterated form.

Property Value Source

Molecular Weight 95.57 g/mol [1]

Melting Point 277.5 °C [1]

Boiling Point <200 °C [1]

Water Solubility 758 g/L at 20 °C [2]

log Pow < -2.25 at 25 °C [2]
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The following personal protective equipment is mandatory for handling Trimethylammonium
chloride-d6.

Equipment Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standards. A face shield

is required when there is a

splash hazard.

Protects eyes from splashes

and dust.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Always inspect gloves before

use and change them

immediately if contaminated.

Prevents skin contact with the

chemical, which is toxic upon

contact.

Body Protection
A lab coat or chemical-

resistant apron.

Protects skin and clothing from

contamination.

Respiratory Protection

Required when dusts are

generated. Use a NIOSH-

approved respirator.

Prevents inhalation of the

harmful dust.

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for handling Trimethylammonium
chloride-d6 in a laboratory setting.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store the container in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Keep the container tightly closed to prevent absorption of moisture, as the compound is

hygroscopic.
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2. Handling and Weighing:

All handling of solid Trimethylammonium chloride-d6 should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Before handling, ensure all required PPE is worn correctly.

To weigh the compound, use a tared, sealed container to minimize dust generation.

3. Dissolving and Use:

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Use only in a well-ventilated area.

4. Spill Response:

In the event of a small spill, dampen the solid material with water to prevent dusting.

Carefully sweep the dampened material into a suitable, labeled container for disposal.

Clean the spill area with a soap and water solution.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing Trimethylammonium chloride-d6 must be treated as hazardous waste.

1. Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper) in a dedicated, sealed,

and clearly labeled hazardous waste container.

Solutions containing Trimethylammonium chloride-d6 should be collected in a separate,

sealed, and labeled container for liquid chemical waste.

2. Disposal Procedure:
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Dispose of all waste in accordance with local, state, and federal regulations.

Do not dispose of Trimethylammonium chloride-d6 down the drain, as it is very toxic to

aquatic life.
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Workflow for Handling Trimethylammonium chloride-d6
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Caption: Workflow for the safe handling and disposal of Trimethylammonium chloride-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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